Cas no 55791-66-7 (Benzoic acid,4-(octadecylamino)-, ethyl ester)

Benzoic acid,4-(octadecylamino)-, ethyl ester structure
55791-66-7 structure
Product Name:Benzoic acid,4-(octadecylamino)-, ethyl ester
CAS No:55791-66-7
MF:C27H47NO2
MW:417.667588472366
CID:381468
PubChem ID:283539
Update Time:2025-04-19

Benzoic acid,4-(octadecylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(octadecylamino)-, ethyl ester
    • 2-Butenoic acid, 4-(5-acetyl-2-hydroxy-3-methoxyphenyl)-, ethyl ester
    • ACMC-20mm1h
    • CTK0C5723
    • ethyl-4-(5-acetyl-2-hydroxy-3-methoxyphenyl)-2-butenoate
    • ethyl-4-(n-octadecylamino)benzoate
    • SureCN9421941
    • NSC-138400
    • DTXSID70971172
    • CHEMBL31892
    • SCHEMBL22438952
    • NSC138400
    • 4-Octadecylamino-benzoic acid ethyl ester
    • 55791-66-7
    • ethyl 4-(octadecylamino)benzoate
    • Inchi: 1S/C27H47NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-28-26-22-20-25(21-23-26)27(29)30-4-2/h20-23,28H,3-19,24H2,1-2H3
    • InChI Key: OPXKELKVCZNZNP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)NCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 417.36091
  • Monoisotopic Mass: 417.360679742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 21
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 8.60970
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